Cas no 2097918-78-8 (3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one)
3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one
- F6550-6668
- 3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
- AKOS032461638
- 2097918-78-8
- 3-(2-fluorophenyl)-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]propan-1-one
-
- Inchi: 1S/C16H17FN4O/c17-14-4-2-1-3-12(14)5-6-16(22)21-9-13(10-21)20-15-7-8-18-11-19-15/h1-4,7-8,11,13H,5-6,9-10H2,(H,18,19,20)
- InChI Key: TVNBSSRZBSSHFB-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CCC(N1CC(C1)NC1C=CN=CN=1)=O
Computed Properties
- Exact Mass: 300.13863934g/mol
- Monoisotopic Mass: 300.13863934g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.1Ų
3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6550-6668-2μmol |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-5μmol |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-10μmol |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-20μmol |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-1mg |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-2mg |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-3mg |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-4mg |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-5mg |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6550-6668-10mg |
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one |
2097918-78-8 | 10mg |
$79.0 | 2023-09-08 |
3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one
Comprehensive Overview of 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one (CAS No. 2097918-78-8)
The compound 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one, with the CAS number 2097918-78-8, is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrimidine ring and an azetidine moiety, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting protein-protein interactions and enzyme modulation, which are hot topics in modern medicinal chemistry.
In recent years, the demand for novel heterocyclic compounds like 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one has surged due to their versatility in drug design. The incorporation of a fluorophenyl group enhances metabolic stability, while the pyrimidin-4-yl fragment contributes to binding affinity. This dual functionality aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. Frequently searched terms such as "fluorinated drug candidates" and "azetidine-based therapeutics" highlight the growing interest in this chemical space.
The synthesis of CAS 2097918-78-8 involves multi-step organic reactions, including nucleophilic substitution and ketone formation. Its molecular weight and purity are critical parameters for researchers, as evidenced by common queries like "how to characterize fluorophenyl derivatives" and "analytical methods for azetidine-containing compounds." Advanced techniques such as HPLC and NMR spectroscopy are typically employed to ensure quality control, addressing another frequent concern in the scientific community: reproducibility in synthetic chemistry.
From a therapeutic perspective, the 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one scaffold shows potential in addressing challenges in central nervous system (CNS) drug development. The fluorine atom's electronegativity may improve blood-brain barrier penetration—a key consideration in searches for "CNS-active fluorinated molecules." Additionally, the compound's azetidine ring satisfies the pharmaceutical industry's focus on saturated heterocycles, which are increasingly preferred over flat aromatic systems due to their improved solubility and reduced toxicity.
Environmental and safety aspects of CAS 2097918-78-8 are also frequently discussed. While not classified as hazardous, proper handling protocols are emphasized in laboratory settings. This aligns with broader industry trends toward green chemistry, where researchers often search for "sustainable synthesis of fluorinated compounds." The compound's stability under various pH conditions makes it particularly interesting for formulation scientists investigating "pH-dependent drug release systems."
Patent literature reveals growing intellectual property activity surrounding pyrimidine-azetidine hybrids, with 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one appearing in several applications. This reflects the compound's relevance to current drug discovery paradigms, particularly in oncology and inflammation—areas generating substantial search traffic like "small molecule kinase inhibitors" and "fluorinated anti-inflammatory agents." The precise binding mode of this compound with biological targets remains an active area of investigation, addressing another common query: "structure-activity relationships of fluorophenyl ketones."
In conclusion, 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with industry trends explain why searches for "fluorophenyl pyrimidine derivatives" and "azetidine-containing drug candidates" continue to rise. As research progresses, this compound may serve as a valuable template for developing next-generation therapeutics with improved selectivity and safety profiles.
2097918-78-8 (3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)